Cas no 1806964-89-5 (Methyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-acetate)
Methyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-acetate
-
- Inchi: 1S/C10H10F2N2O4/c1-5-4-13-6(3-7(15)18-2)8(10(11)12)9(5)14(16)17/h4,10H,3H2,1-2H3
- InChI Key: SUTPDZYEQISWCI-UHFFFAOYSA-N
- SMILES: FC(C1=C(C(C)=CN=C1CC(=O)OC)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 322
- XLogP3: 1.5
- Topological Polar Surface Area: 85
Methyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029017019-250mg |
Methyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-acetate |
1806964-89-5 | 95% | 250mg |
$999.60 | 2022-03-31 | |
| Alichem | A029017019-500mg |
Methyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-acetate |
1806964-89-5 | 95% | 500mg |
$1,836.65 | 2022-03-31 | |
| Alichem | A029017019-1g |
Methyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-acetate |
1806964-89-5 | 95% | 1g |
$2,866.05 | 2022-03-31 |
Methyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-acetate Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on Methyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-acetate
Methyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-acetate (CAS No. 1806964-89-5): A Comprehensive Overview
Methyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-acetate (CAS No. 1806964-89-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the synthesis of novel bioactive molecules.
The molecular structure of Methyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-acetate incorporates several key functional groups, including a nitro group, a difluoromethyl group, and an acetate moiety. These features contribute to its distinct chemical reactivity and biological profile, making it a versatile building block in medicinal chemistry. The presence of the difluoromethyl group, in particular, has been widely recognized for its ability to enhance metabolic stability and binding affinity in drug candidates.
In recent years, there has been a growing interest in exploring the potential of nitropyridine derivatives as pharmacological agents. The nitro group in Methyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-acetate serves as a crucial pharmacophore, influencing both the electronic properties and the interactions with biological targets. This has led to extensive research into its derivatives, aiming to develop new therapeutic entities with improved efficacy and reduced side effects.
One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, and their dysregulation is often associated with various diseases, including cancer. The structural motifs present in Methyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-acetate make it an ideal scaffold for designing inhibitors that target specific kinases. Recent studies have demonstrated the efficacy of this compound in preclinical models, highlighting its potential as a lead compound for further development.
Furthermore, the incorporation of the difluoromethyl group into the molecular framework has been shown to improve the pharmacokinetic properties of drug candidates. This group enhances lipophilicity and metabolic stability, which are critical factors for ensuring the bioavailability and duration of action of therapeutic agents. The acetate moiety also contributes to the overall solubility and bioavailability of the compound, making it more suitable for oral administration.
The versatility of Methyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-acetate extends beyond kinase inhibition. It has been explored as a precursor in the synthesis of other bioactive molecules, including antiviral and anti-inflammatory agents. The nitro group can be readily reduced to an amine, opening up possibilities for further functionalization and derivatization. This flexibility allows researchers to tailor the compound's properties to meet specific therapeutic requirements.
Recent advancements in computational chemistry have also facilitated the design and optimization of derivatives based on Methyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-acetate. Molecular modeling techniques have been employed to predict binding affinities and identify potential lead compounds with enhanced potency and selectivity. These computational approaches have significantly accelerated the drug discovery process, enabling researchers to screen large libraries of compounds efficiently.
In conclusion, Methyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-acetate (CAS No. 1806964-89-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a valuable tool for developing novel bioactive molecules. The growing body of research on this compound underscores its importance as a lead structure for future drug development efforts.
1806964-89-5 (Methyl 3-(difluoromethyl)-5-methyl-4-nitropyridine-2-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)